Cas no 65462-55-7 (2-(3-Methylanilino)-3,5-dinitrobenzoic acid)

2-(3-Methylanilino)-3,5-dinitrobenzoic acid structure
65462-55-7 structure
Product Name:2-(3-Methylanilino)-3,5-dinitrobenzoic acid
CAS No:65462-55-7
MF:C14H11N3O6
MW:317.253643274307
CID:2793954
PubChem ID:12382723
Update Time:2025-04-21

2-(3-Methylanilino)-3,5-dinitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Methylanilino)-3,5-dinitrobenzoic acid
    • 65462-55-7
    • DTXSID30495546
    • AKOS032970440
    • Inchi: 1S/C14H11N3O6/c1-8-3-2-4-9(5-8)15-13-11(14(18)19)6-10(16(20)21)7-12(13)17(22)23/h2-7,15H,1H3,(H,18,19)
    • InChI Key: QNKIFZKVCYFOAP-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(C=C(C=1NC1C=CC=C(C)C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 317.06478508Da
  • Monoisotopic Mass: 317.06478508Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 474
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 141Ų
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